Cas no 2679920-67-1 (rac-(2R,5S)-1-acetyl-5-tert-butylpiperidine-2-carboxylic acid)

• Product Name: rac-(2R,5S)-1-acetyl-5-tert-butylpiperidine-2-carboxylic acid
• CAS No: 2679920-67-1
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5644199
• PubChem ID: 165919207
• Update Time: 2025-10-24

rac-(2R,5S)-1-acetyl-5-tert-butylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275031
• 2679920-67-1
• rac-(2R,5S)-1-acetyl-5-tert-butylpiperidine-2-carboxylic acid

• Inchi： 1S/C12H21NO3/c1-8(14)13-7-9(12(2,3)4)5-6-10(13)11(15)16/h9-10H,5-7H2,1-4H3,(H,15,16)/t9-,10-/m1/s1
• InChI Key： YXESQEGFHUYMNP-NXEZZACHSA-N
• SMILES： OC([C@H]1CC[C@H](CN1C(C)=O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(2R,5S)-1-acetyl-5-tert-butylpiperidine-2-carboxylic acid

Professional Introduction to Rac-(2R,5S)-1-Acetyl-5-Tert-Butylpiperidine-2-Carboxylic Acid (CAS No. 2679920-67-1)

Rac-(2R,5S)-1-acetyl-5-tert-butylpiperidine-2-carboxylic acid, identified by its CAS number 2679920-67-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, characterized by its specific stereochemistry and functional groups, has garnered attention for its potential applications in the synthesis of bioactive molecules and therapeutic agents.

The structure of rac-(2R,5S)-1-acetyl-5-tert-butylpiperidine-2-carboxylic acid consists of a piperidine ring substituted with an acetyl group at the 1-position and a tert-butyl group at the 5-position. The stereochemistry at the 2-position and 5-position, denoted as (2R,5S), is crucial for its biological activity and interactions with biological targets. This specific arrangement of substituents and chiral centers makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel piperidine-based compounds due to their diverse pharmacological properties. Piperidine derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and central nervous system (CNS) effects. The presence of the acetyl and tert-butyl groups in rac-(2R,5S)-1-acetyl-5-tert-butylpiperidine-2-carboxylic acid enhances its potential as a building block for drug discovery.

One of the key areas where this compound has shown promise is in the development of CNS-targeting agents. Piperidine-based molecules have been extensively studied for their ability to interact with various neurotransmitter receptors and ion channels. The specific stereochemistry of rac-(2R,5S)-1-acetyl-5-tert-butylpiperidine-2-carboxylic acid may influence its binding affinity and selectivity for these targets, making it a valuable candidate for further investigation.

Recent research has also explored the use of rac-(2R,5S)-1-acetyl-5-tert-butylpiperidine-2-carboxylic acid in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop novel therapeutic strategies. The piperidine core in rac-(2R,5S)-1-acetyl-5-tert-butylpiperidine-2-carboxylic acid provides a suitable scaffold for such applications.

The synthesis of rac-(2R,5S)-1-acetyl-5-tert-butylpiperidine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as chiral resolution and asymmetric synthesis, are often employed to achieve the desired stereoisomer. These synthetic strategies ensure that the final product possesses the correct configuration and purity necessary for biological studies.

In addition to its pharmaceutical applications, rac-(2R,5S)-1-acetyl-5-tert-butylpiperidine-2-carboxylic acid has potential uses in chemical research and development. Its unique structure makes it a useful tool for studying molecular interactions and developing new synthetic methodologies. Researchers can utilize this compound to explore novel reaction pathways and optimize synthetic protocols for other bioactive molecules.

The growing body of evidence supporting the utility of piperidine derivatives in drug development underscores the importance of compounds like rac-(2R,5S)-1-acetyl-5-tert-butylpiperidine-2-carboxylic acid. As research continues to uncover new therapeutic targets and mechanisms, the demand for high-quality intermediates such as this one is expected to rise. The continued exploration of its pharmacological properties and synthetic applications will likely lead to further advancements in medicinal chemistry.

In conclusion, rac-(2R,5S)-1-acetyl-5-tert-butylpiperidine-2-carboxylic acid (CAS No. 2679920-67-1) is a compound with significant potential in pharmaceutical research and drug development. Its unique stereochemistry and functional groups make it a valuable intermediate for synthesizing bioactive molecules targeting various disease pathways. As our understanding of molecular interactions grows, compounds like this will continue to play a crucial role in advancing therapeutic strategies.